1-Octyl-5-oxopyrrolidine-3-carboxylic acid
Cat. No. B8792641
Key on ui cas rn:
58505-91-2
M. Wt: 241.33 g/mol
InChI Key: KTVSYQGGEIIOPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08349215B2
Procedure details
129 g of octylamine, 130 g of itaconic acid and 149 g of triethanolamine were used to obtain 391 g of N-octyl-5-oxopyrrolidine-3-carboxylic acid triethanolammonium salt with
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:9])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].[C:10]([OH:18])(=[O:17])[C:11]([CH2:13][C:14](O)=[O:15])=[CH2:12].N(CCO)(CCO)CCO>>[CH2:1]([N:9]1[C:14](=[O:15])[CH2:13][CH:11]([C:10]([OH:18])=[O:17])[CH2:12]1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8]
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Inputs
Step One
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Name
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Quantity
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129 g
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Type
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reactant
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Smiles
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C(CCCCCCC)N
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Step Two
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Name
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Quantity
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130 g
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Type
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reactant
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Smiles
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C(C(=C)CC(=O)O)(=O)O
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Step Three
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Name
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Quantity
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149 g
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Type
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reactant
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Smiles
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N(CCO)(CCO)CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCCCCC)N1CC(CC1=O)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 391 g | |
| YIELD: CALCULATEDPERCENTYIELD | 162.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
